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Compound of Interest

Compound Name: Reactive orange 12

Cat. No.: B1595896

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, mechanism of action, and analytical protocols for the monoazo dye, C.I.
Reactive Orange 12. The information is intended for professionals in research and
development who utilize reactive dyes in their work.

Chemical Structure and Properties

C.l. Reactive Orange 12 is a synthetic dye belonging to the single azo class.[1] Its chemical
structure is characterized by a substituted naphthalene trisulfonic acid core linked via an azo
group to a phenyl ring, which in turn carries the reactive monochlorotriazine group. This
reactive group is responsible for the dye's ability to form covalent bonds with substrates.

The definitive chemical identity of C.l. Reactive Orange 12 has been subject to some variation
in literature. Based on the IUPAC name, trisodium;7-[[4-[(4-amino-6-chloro-1,3,5-triazin-2-
yl)amino]-2-(carbamoylamino)phenyl]diazenyllnaphthalene-1,3,6-trisulfonate, the following
properties can be established.

Table 1: Chemical and Physical Properties of C.I. Reactive Orange 12
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Property Value Reference

trisodium;7-[[4-[(4-amino-6-
chloro-1,3,5-triazin-2-
l)amino]-2-
IUPAC Name % ! ) )
(carbamoylamino)phenyl]diaze
nyllnaphthalene-1,3,6-

trisulfonate

C.l. 13248, Reactive Golden
Synonyms Yellow K-2RA, Procion Golden  [1][2]
Yellow H-R

35642-64-9 (Primary), 12225-
CAS Number [11[2][3][4]
84-2 (Deprecated)

Molecular Formula C20H13CIN9Naz010S3

Molecular Weight ~740.0 g/mol
Yellow-brown to orange

Appearance [1]
powder

o 100 g/L at 20°C; 200 g/L at
Solubility in Water 50°C [1]

~488-490 nm (approximate,
UV-Vis Amax based on similar reactive [5][6]

orange dyes)

Synthesis Pathway

The manufacturing process for C.l. Reactive Orange 12 involves a multi-step synthesis.[1] The
key stages are:

o Diazotization: 7-Aminonaphthalene-1,3,5-trisulfonic acid is treated with a source of nitrous
acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt.

o Azo Coupling: The resulting diazonium salt is reacted with N-(3-aminophenyl)acetamide to
form the azo chromophore.
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o Condensation: The product from the coupling reaction is then condensed with a cyanuric
chloride (2,4,6-trichloro-1,3,5-triazine).

» Salting Out: The final dye product is isolated from the reaction mixture by salting out.[1]

1. Diazotization

7-Aminonaphthalene- NaNO2 / H* of : J
1,3,5-trisulfonic acid ol (Il Salt))

2. Azo Coupling
v
(N—(3—aminophenyl)acetamide)—»(Azo Intermediate

3. Condensation

v
2,4,6-Trichloro- ]
1,3,5-triazine C.l. Reactive Orange 12)

Click to download full resolution via product page

Synthesis pathway of C.l. Reactive Orange 12.

Mechanism of Action: Covalent Bond Formation

Reactive Orange 12 is a monochlorotriazine (MCT) reactive dye. Its utility lies in its ability to
form a stable covalent bond with the hydroxyl groups present in cellulosic fibers such as cotton,
as well as with amino groups in protein fibers like wool and silk. This reaction is pH-dependent
and is typically carried out under alkaline conditions.

The dyeing process involves two competing reactions:

o Fixation: The primary and desired reaction where the dye molecule covalently bonds to the
fiber.
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e Hydrolysis: A secondary, undesirable reaction where the dye reacts with water, rendering it
unable to bond with the fiber.

Under alkaline conditions, the hydroxyl groups of cellulose are partially deprotonated to form
nucleophilic cellulosate anions (Cell-O~). These anions then attack the carbon atom of the
chlorotriazine ring, displacing the chloride ion and forming a stable ether linkage.
Simultaneously, hydroxide ions (OH™) in the dyebath can also attack the dye, leading to the
formation of an unreactive hydroxyl derivative.
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Alkaline Conditions (pH 10.5-11)

Reactive Orange 12
(Active Form)

Cellulosic Fiber

Reaction with
Cell-O-

(Fixation)

Competing Nucleophilic Substitution

(with -OH groups) (Hydroxide ions, OH")

Covalently Bonded Dye Hydrolyzed Dye

Water

(Inactive)
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1. Dyebath Preparation
(Dye, Water, pH 6.5-7)

2. Add Fabric
(50°C, 15 min)

3. Exhaustion
(Add NaCl, Raise to 80-85°C, 30-45 min)

4. Fixation
(Add Naz2COs, pH 10.5-11, 45-60 min)

5. Rlnse
(Cold Water)

6. Soaplng
(Boil with Soaping Agent, 10-15 min)

(7. Final Rinse & Dr)a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
https://www.echemi.com/products/pd180810129586-ci-reactive-orange-12.html
https://www.biosynth.com/p/FR41433/35642-64-9-cireactive-orange-12
https://www.guidechem.com/msds/12225-84-2.html
http://www.nanoient.org/upload/pdf/ENT142063.pdf
https://d-nb.info/1238446558/34
https://www.benchchem.com/product/b1595896#reactive-orange-12-chemical-structure-and-properties
https://www.benchchem.com/product/b1595896#reactive-orange-12-chemical-structure-and-properties
https://www.benchchem.com/product/b1595896#reactive-orange-12-chemical-structure-and-properties
https://www.benchchem.com/product/b1595896#reactive-orange-12-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595896?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

